Cas no 2034613-48-2 (3-(2,4-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]propan-1-one)
3-(2,4-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(2,4-dimethoxyphenyl)-1-(2-morpholin-4-yl-5,7-dihydropyrrolo[3,4-d]pyrimidin-6-yl)propan-1-one
- 3-(2,4-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]propan-1-one
-
- Inchi: 1S/C21H26N4O4/c1-27-17-5-3-15(19(11-17)28-2)4-6-20(26)25-13-16-12-22-21(23-18(16)14-25)24-7-9-29-10-8-24/h3,5,11-12H,4,6-10,13-14H2,1-2H3
- InChI Key: PSLYZHXKMPBWCZ-UHFFFAOYSA-N
- SMILES: C(N1CC2=CN=C(N3CCOCC3)N=C2C1)(=O)CCC1=CC=C(OC)C=C1OC
3-(2,4-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6444-6460-2μmol |
3-(2,4-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]propan-1-one |
2034613-48-2 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6444-6460-5μmol |
3-(2,4-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]propan-1-one |
2034613-48-2 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6444-6460-10μmol |
3-(2,4-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]propan-1-one |
2034613-48-2 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6444-6460-20μmol |
3-(2,4-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]propan-1-one |
2034613-48-2 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6444-6460-1mg |
3-(2,4-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]propan-1-one |
2034613-48-2 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6444-6460-2mg |
3-(2,4-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]propan-1-one |
2034613-48-2 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6444-6460-3mg |
3-(2,4-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]propan-1-one |
2034613-48-2 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6444-6460-4mg |
3-(2,4-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]propan-1-one |
2034613-48-2 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6444-6460-5mg |
3-(2,4-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]propan-1-one |
2034613-48-2 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6444-6460-10mg |
3-(2,4-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]propan-1-one |
2034613-48-2 | 10mg |
$79.0 | 2023-09-08 |
3-(2,4-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]propan-1-one Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
Additional information on 3-(2,4-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]propan-1-one
Research Briefing on 3-(2,4-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]propan-1-one (CAS: 2034613-48-2)
In recent years, the compound 3-(2,4-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]propan-1-one (CAS: 2034613-48-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrrolo[3,4-d]pyrimidine core and morpholine substituent, has shown promising potential as a modulator of key biological pathways. The following briefing synthesizes the latest research findings on this compound, focusing on its synthesis, mechanism of action, and therapeutic applications.
The synthesis of 3-(2,4-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]propan-1-one involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the cyclization step to form the pyrrolo[3,4-d]pyrimidine scaffold. Advanced analytical techniques, including NMR spectroscopy and high-resolution mass spectrometry, have been employed to confirm the structural integrity of the compound.
Mechanistic studies have revealed that this compound exhibits potent inhibitory activity against specific kinase targets, particularly those involved in cell proliferation and survival pathways. In vitro assays have demonstrated its ability to selectively bind to the ATP-binding site of certain kinases, leading to downstream modulation of signaling cascades. These findings suggest potential applications in oncology, where dysregulated kinase activity is a hallmark of many cancers. Preliminary data from cell-based models indicate that the compound can induce apoptosis and inhibit tumor growth at nanomolar concentrations.
Further investigations have explored the pharmacokinetic and pharmacodynamic properties of 3-(2,4-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]propan-1-one. Studies in animal models have shown favorable bioavailability and tissue distribution, with minimal off-target effects. However, challenges remain in optimizing its metabolic stability and reducing potential drug-drug interactions. Researchers are currently exploring structural modifications to enhance these properties while retaining its biological activity.
In addition to its kinase inhibitory effects, recent work has uncovered novel applications of this compound in other therapeutic areas. For instance, it has shown promise as an anti-inflammatory agent by modulating cytokine production in immune cells. Other studies have investigated its potential in neurodegenerative diseases, where its ability to cross the blood-brain barrier and interact with specific neuronal targets could be leveraged. These diverse applications highlight the versatility of this molecular scaffold.
Looking ahead, the development of 3-(2,4-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]propan-1-one faces both opportunities and challenges. While its promising biological activity warrants further investigation, issues such as formulation optimization and toxicity profiling need to be addressed. Current research efforts are focused on advancing this compound through preclinical development, with the ultimate goal of initiating clinical trials in selected indications. The continued exploration of its structure-activity relationships may also yield derivatives with improved therapeutic profiles.
In conclusion, 3-(2,4-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]propan-1-one represents an exciting area of research in chemical biology and drug discovery. Its unique structural features and multifaceted biological activities make it a valuable tool for both basic research and therapeutic development. As our understanding of its mechanisms and applications continues to grow, this compound may pave the way for novel treatments in oncology, inflammation, and beyond.
2034613-48-2 (3-(2,4-dimethoxyphenyl)-1-[2-(morpholin-4-yl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl]propan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)